Cas no 1373233-14-7 (3-(3-Fluoro-4-methylphenyl)-5-methoxypyridine)

• Product Name: 3-(3-Fluoro-4-methylphenyl)-5-methoxypyridine
• CAS No: 1373233-14-7
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• CID: 1039027
• PubChem ID: 70699845
• Update Time: 2025-05-24

3-(3-Fluoro-4-methylphenyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluoro-4-methylphenyl)-5-methoxypyridine
• CS-0210867
• SB55243
• 1373233-14-7
• MFCD22192487
• Pyridine, 3-(3-fluoro-4-methylphenyl)-5-methoxy-
• DTXSID00742958
• BS-20841
• EN300-701873
• YEC23314

• MDL： MFCD22192487
• Inchi： 1S/C13H12FNO/c1-9-3-4-10(6-13(9)14)11-5-12(16-2)8-15-7-11/h3-8H,1-2H3
• InChI Key： UMVRMOLOZXDCHL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)C1C=NC=C(C=1)OC

Computed Properties

• Exact Mass: 217.09000
• Monoisotopic Mass: 217.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 3.20470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-Fluoro-4-methylphenyl)-5-methoxypyridine

Introduction to 3-(3-Fluoro-4-methylphenyl)-5-methoxypyridine (CAS No. 1373233-14-7)

3-(3-Fluoro-4-methylphenyl)-5-methoxypyridine, identified by its CAS number 1373233-14-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both fluoro and methoxy substituents on the phenyl ring, combined with the pyridine core, imparts distinct electronic and steric characteristics that make it a valuable scaffold for medicinal chemistry.

Thefluorosubstituent, specifically at the 3-position of the phenyl ring, is a well-documented moiety in medicinal chemistry for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules. In contrast, themethoxygroup at the 5-position of the pyridine ring contributes to the compound's overall solubility and lipophilicity, which are critical factors in drug design. The combination of these functional groups on apyridinebackbone creates a versatile platform for further derivatization and optimization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Among these, compounds withpyridinecores have shown promise in several pharmacological applications, including antiviral, anticancer, and anti-inflammatory treatments. The specific substitution pattern of 3-(3-Fluoro-4-methylphenyl)-5-methoxypyridine positions it as a candidate for further exploration in these areas.

The compound's potential as an intermediate in synthesizing biologically active molecules has been highlighted in several studies. Researchers have leveraged its structural features to develop inhibitors targeting enzymes involved in disease pathways. For instance, derivatives of this compound have been investigated for their ability to interact with protein kinases, which are often dysregulated in cancerous cells. Themethoxygroup enhances binding interactions by participating in hydrogen bonding networks, while thefluorosubstituent can improve metabolic stability by resisting degradation processes.

The synthesis of 3-(3-Fluoro-4-methylphenyl)-5-methoxypyridinewas achieved through a multi-step process involving functional group transformations on a pyridine precursor. Key steps include halogenation followed by nucleophilic aromatic substitution to introduce the fluoro and methoxy groups. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) were employed to confirm the compound's structure and purity.

The pharmacological profile of this compound has been evaluated through in vitro assays that measure its interaction with biological targets. Preliminary findings suggest that it exhibits moderate activity against certain enzymes, making it a promising lead for further development. Additionally, computational modeling has been utilized to predict how structural modifications might enhance its potency and selectivity.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to influence molecular properties such as bioavailability and binding affinity has led to their widespread use in drug design. In 3-(3-Fluoro-4-methylphenyl)-5-methoxypyridine, the fluorine atom at the 3-position of the phenyl ring is strategically positioned to interact with biological targets while maintaining overall molecular stability.

Ongoing research aims to expand the chemical space explored by this scaffold by introducing additional substituents or altering existing ones. Techniques such as combinatorial chemistry and high-throughput screening are being employed to identify novel derivatives with enhanced pharmacological properties. These efforts are supported by advancements in synthetic methodologies that allow for rapid construction of complex molecular architectures.

The versatility of 3-(3-Fluoro-4-methylphenyl)-5-methoxypyridinedemonstrates its potential as a building block for future therapeutics. Its unique combination of electronic and steric features makes it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.